11-3-Diazirinophenoxyundecanoate
Overview
Description
11-3-Diazirinophenoxyundecanoate, also known as this compound, is a useful research compound. Its molecular formula is C18H26N2O3 and its molecular weight is 320.4 g/mol. The purity is usually 95%.
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Properties
CAS No. |
84061-77-8 |
|---|---|
Molecular Formula |
C18H26N2O3 |
Molecular Weight |
320.4 g/mol |
IUPAC Name |
11-[3-(3H-diazirin-3-yl)phenoxy]-11-tritioundecanoic acid |
InChI |
InChI=1S/C18H26N2O3/c21-17(22)12-7-5-3-1-2-4-6-8-13-23-16-11-9-10-15(14-16)18-19-20-18/h9-11,14,18H,1-8,12-13H2,(H,21,22)/i13T |
InChI Key |
WODODNCLIMKNHN-IYFSJMEXSA-N |
SMILES |
C1=CC(=CC(=C1)OCCCCCCCCCCC(=O)O)C2N=N2 |
Isomeric SMILES |
[3H]C(CCCCCCCCCC(=O)O)OC1=CC=CC(=C1)C2N=N2 |
Canonical SMILES |
C1=CC(=CC(=C1)OCCCCCCCCCCC(=O)O)C2N=N2 |
Key on ui other cas no. |
84061-77-8 |
Synonyms |
11-3-diazirinophenoxyundecanoate 11-DPXU 11-m-diazirinophenoxyundecanoate |
Origin of Product |
United States |
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